4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid, 95%
Overview
Description
4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid, 95% (4-Cl-DMPB) is an organic compound that is widely used in various scientific research applications. It is a white crystalline solid with a melting point of 156-158°C, and a molecular weight of 246.58 g/mol. 4-Cl-DMPB has a high purity of 95%, making it an ideal compound for a variety of laboratory experiments and research applications.
Scientific Research Applications
4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid, 95% has been used in a variety of scientific research applications, including as a substrate for the enzyme cytochrome P450 (CYP450), as a model compound for the study of CYP450-mediated metabolism, and as an inhibitor of the enzyme acetylcholinesterase (AChE). It has also been used in the study of the mechanism of action of various drugs, and as a model compound for the study of drug-drug interactions.
Mechanism of Action
The mechanism of action of 4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid, 95% is not fully understood. However, it is believed to act as a substrate for CYP450 enzymes, which are responsible for the metabolism of drugs and other compounds in the body. In addition, 4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid, 95% is thought to act as an inhibitor of AChE, which is an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid, 95% have not been extensively studied. However, it is known that 4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid, 95% is a substrate for CYP450 enzymes and an inhibitor of AChE, which suggests that it may have an effect on the metabolism of drugs and other compounds in the body, as well as on the breakdown of acetylcholine.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid, 95% in laboratory experiments is its high purity of 95%, which makes it ideal for use in a variety of research applications. It is also relatively easy to synthesize, and can be purified by recrystallization from ethanol. However, it is important to note that 4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid, 95% has not been extensively studied, and its mechanism of action is not fully understood.
Future Directions
There are a number of potential future directions for research involving 4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid, 95%. These include further studies into its biochemical and physiological effects, as well as its mechanism of action. Additionally, further studies could be conducted to explore its potential as a substrate for CYP450 enzymes and as an inhibitor of AChE. Other potential future directions include research into its use as a model compound for the study of drug-drug interactions, and as a potential therapeutic agent for various diseases.
Synthesis Methods
4-Chloro-2-(3,4-dimethoxyphenyl)benzoic acid, 95% can be synthesized by the reaction of 4-chlorobenzaldehyde and 3,4-dimethoxyphenylmagnesium bromide in the presence of a base such as potassium carbonate. The reaction is carried out in aqueous ethanol at a temperature of 70°C, and the product is purified by recrystallization from ethanol.
properties
IUPAC Name |
4-chloro-2-(3,4-dimethoxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClO4/c1-19-13-6-3-9(7-14(13)20-2)12-8-10(16)4-5-11(12)15(17)18/h3-8H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICPNWBZZABVXIY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=C(C=CC(=C2)Cl)C(=O)O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10690850 |
Source
|
| Record name | 5-Chloro-3',4'-dimethoxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10690850 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261926-07-1 |
Source
|
| Record name | [1,1′-Biphenyl]-2-carboxylic acid, 5-chloro-3′,4′-dimethoxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261926-07-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Chloro-3',4'-dimethoxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10690850 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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